Cas no 2172585-58-7 (9-(3-methylbutyl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(3-methylbutyl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172585-58-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6560507
• PubChem ID: 165720627
• Update Time: 2025-07-17

9-(3-methylbutyl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(3-methylbutyl)-5-oxa-8-azaspiro3.5nonane
• 2172585-58-7
• 9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane
• EN300-1642888

• Inchi： 1S/C12H23NO/c1-10(2)4-5-11-12(6-3-7-12)14-9-8-13-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： XLCZHTARESUXHS-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC(C)C)C21CCC2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-(3-methylbutyl)-5-oxa-8-azaspiro3.5nonane

Introduction to 9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172585-58-7)

9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane, with the CAS number 2172585-58-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The core structure of 9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane is characterized by a spirocyclic framework, which consists of a five-membered oxacycle and a nine-membered azacycle connected through a common carbon atom. The presence of the 3-methylbutyl substituent at the 9-position adds to the compound's complexity and contributes to its unique pharmacological profile. The spirocyclic structure provides enhanced stability and conformational rigidity, which can be advantageous in drug design by improving metabolic stability and reducing off-target effects.

Recent studies have highlighted the potential of 9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane has shown promise in pain management. Research conducted at the University of California, San Francisco, revealed that this compound effectively reduces nociceptive pain by interacting with specific receptors in the central nervous system. The analgesic effects were observed in both acute and chronic pain models, suggesting its potential as a broad-spectrum pain reliever.

The neuroprotective effects of 9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane have also been investigated. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane have been extensively studied to evaluate its suitability for drug development. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, it exhibits low toxicity and minimal side effects, making it a promising lead compound for further optimization.

In conclusion, 9-(3-methylbutyl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172585-58-7) is a multifunctional compound with a wide range of potential therapeutic applications. Its unique spirocyclic structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation, pain management, and neuroprotection. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further solidifying its importance in the field of medicinal chemistry.